Cas no 816456-21-0 (Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI))

Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) structure
816456-21-0 structure
Product Name:Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
CAS No:816456-21-0
MF:C11H14O5
MW:226.225863933563
CID:715513
PubChem ID:11390497
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
    • 2-hydroxy-5-(methoxymethoxy)-3,4-dimethylbenzoic acid
    • 2-hydroxy-5-methoxymethoxy-3,4-dimethylbenzoic acid
    • MKIIZNXJJJJNRZ-UHFFFAOYSA
    • MKIIZNXJJJJNRZ-UHFFFAOYSA-
    • DTXSID20464403
    • Benzoic acid,2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl-(9ci)
    • 816456-21-0
    • InChI=1/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
    • Inchi: 1S/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
    • InChI Key: MKIIZNXJJJJNRZ-UHFFFAOYSA-N
    • SMILES: O(COC)C1=CC(C(=O)O)=C(C(C)=C1C)O

Computed Properties

  • Exact Mass: 226.08400
  • Monoisotopic Mass: 226.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99000
  • LogP: 1.68990
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